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Compound of Interest

Compound Name: Capmatinib Hydrochloride

Cat. No.: B8819731

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Capmatinib Hydrochloride, a potent kinase inhibitor. Adherence to these procedures is critical
to minimize exposure risk and ensure a safe laboratory environment.

Hazard Identification and Safety Precautions

Capmatinib Hydrochloride is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin contact.[1][2][3] It is harmful if swallowed, may
cause skin irritation, and can lead to serious eye irritation.[3] Some data also suggests it may
be toxic if swallowed and may cause damage to fertility or the unborn child, as well as potential
liver damage through prolonged or repeated oral exposure.[4]
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Hazard Classification Description Precautionary Statements

Do not eat, drink or smoke

when using this product. If

Acute Oral Toxicity Harmful if swallowed.[2][3] ,
swallowed, call a poison center
or doctor. Rinse mouth.[2][3]
Wear protective gloves. If on
skin, wash with plenty of soap

Skin Corrosion/Irritation Causes skin irritation.[3] and water. Take off

contaminated clothing and

wash it before reuse.[3]

Wear eye protection. If in eyes,

) o rinse cautiously with water for
_ o Causes serious eye irritation. _
Serious Eye Damage/Irritation ] several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.[3]

Obtain special instructions
] o May damage fertility or the before use. Do not handle until
Reproductive Toxicity ] ]
unborn child.[4] all safety precautions have

been read and understood.

May cause respiratory

irritation.[3] May cause Avoid breathing dust. Use only
Specific Target Organ Toxicity damage to the liver through outdoors or in a well-ventilated
prolonged or repeated area.[3]

exposure.[4]

) o ) Avoid release to the
) Very toxic to aquatic life with ] )
Aquatic Hazard ) environment. Collect spillage.
long lasting effects.[2] 2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling Capmatinib Hydrochloride. The
level of protection should be based on a risk assessment of the specific procedure being
performed.[5]
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PPE Component

Specification

Rationale

Two pairs of chemotherapy-

Prevents skin contact and

absorption. Double-gloving

Gloves o provides additional protection
tested nitrile gloves.[5] . _
in case of a tear or puncture in
the outer glove.
Disposable, lint-free, solid-front
gown with long sleeves and
G tight-fitting cuffs.[6] Gown Protects skin and clothing from
own

should be demonstrated to be
resistant to permeability by

hazardous drugs.[5]

contamination.[6]

Eye Protection

Safety glasses with side
shields or goggles.[3] A full
face shield should be worn
when there is a risk of

splashes.[7]

Protects eyes from dust

particles and splashes.[7][8]

Respiratory Protection

A NIOSH-certified N95 or
higher respirator is
recommended, especially
when handling the powder
outside of a containment

device.[7]

Minimizes the risk of inhaling

hazardous dust particles.

Operational Plans: Step-by-Step Guidance

1. Preparation and Weighing of Capmatinib Hydrochloride Powder:

o Engineering Controls: All handling of powdered Capmatinib Hydrochloride must be

conducted within a certified chemical fume hood, biological safety cabinet, or a containment

ventilated enclosure (glove box) to minimize airborne particles. The work area should be

maintained under negative pressure.

e Pre-Handling:
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o Designate a specific area for handling potent compounds and clearly label it with warning
signs.[9]

o Ensure a hazardous drug waste container and a spill kit are readily accessible.

o Don appropriate PPE as outlined in the table above.

» Weighing Procedure:
o Perform weighing on a disposable liner or weigh paper to contain any spills.
o Use dedicated, clearly labeled utensils (spatulas, etc.).

o Handle the container with care to avoid generating dust. Open containers away from your
face.

o After weighing, carefully seal the primary container.
o Decontaminate the balance and surrounding surfaces with an appropriate cleaning agent.

o Dispose of the weigh paper and any contaminated materials in the designated hazardous
waste container.[9]

2. Solubilization:
e Procedure:

o Add solvent to the vessel containing the weighed Capmatinib Hydrochloride slowly to
avoid splashing.

o If sonication is required, ensure the vessel is securely capped.

o If heating is necessary, use a controlled heating block or water bath within the containment
device.

Disposal Plan

All materials contaminated with Capmatinib Hydrochloride are considered hazardous waste
and must be disposed of according to federal, state, and local regulations.[10][11][12]
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o Waste Segregation:

o Sharps: Needles, syringes, and other sharp objects contaminated with Capmatinib
Hydrochloride should be placed in a designated, puncture-resistant sharps container
labeled "Hazardous Drug Waste".[9]

o Solid Waste: Contaminated PPE (gloves, gowns), disposable labware, and cleaning
materials should be placed in a thick, leak-proof plastic bag, clearly labeled "Hazardous
Drug-Related Wastes".[10] This bag should be kept in a covered container also marked as
"HAZARDOUS DRUG WASTE ONLY".[10]

o Liquid Waste: Unused solutions containing Capmatinib Hydrochloride should be
collected in a sealed, leak-proof container and disposed of as hazardous chemical waste.
Do not pour down the drain.[4]

e Waste Collection and Removal:

o All waste containers should be sealed before being removed from the designated handling
area.

o Contaminated waste must be handled by trained personnel and disposed of through a
licensed hazardous waste disposal service.[10][11] Incineration is a common method for
destroying hazardous drug waste.[11]

Visual Guides

The following diagrams illustrate the standard workflow for handling Capmatinib
Hydrochloride and a decision-making process for selecting the appropriate level of personal
protective equipment.
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Task: Handling Capmatinib Hydrochloride

Respiratory Protection

Potential for Aerosol/Dust Generation?

Wear N95 Respirator

No Additional Respirator Needed

'/ Minimdxq Required PPE \

Double Nitrile Gloves

Disposable Gown Safety Glasses

Face & Exye Protection

Risk of Splash?

Yes No

Wear Goggles & Face Shield Safety Glasses Sufficient

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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